Cas no 934241-79-9 ( )
structure
Product Name:
CAS No:934241-79-9
MF:C8H6FNO
MW:151.137745380402
CID:867175
PubChem ID:45119105
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluoro-3-hydroxyphenyl)acetonitrile
- Benzeneacetonitrile, 4-fluoro-3-hydroxy-
- (4-Fluoro-3-hydroxyphenyl)acetonitrile
- SCHEMBL2065860
- DTXSID00668886
- 934241-79-9
-
-
- Inchi： 1S/C8H6FNO/c9-7-2-1-6(3-4-10)5-8(7)11/h1-2,5,11H,3H2
- InChI Key： NOEOCRHXSZYOBD-UHFFFAOYSA-N
- SMILES： FC1C=CC(CC#N)=CC=1O
Computed Properties
- Exact Mass: 151.043
- Monoisotopic Mass: 151.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44A^2
- XLogP3: 1.3
Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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